Cas no 2171876-36-9 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid
• CAS No: 2171876-36-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5808206
• PubChem ID: 165537002
• Update Time: 2025-10-30

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid
• EN300-1517846
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]pentanoic acid
• 2171876-36-9

• Inchi： 1S/C28H36N2O5/c1-28(2,3)17-19(16-25(31)29-15-9-8-14-26(32)33)30-27(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24H,8-9,14-18H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZTELQXCLANJSRQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCCCCC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid

Comprehensive Overview of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid (CAS No. 2171876-36-9)

In the realm of peptide synthesis and organic chemistry, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid (CAS No. 2171876-36-9) stands out as a critical Fmoc-protected amino acid derivative. This compound is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency in producing therapeutic peptides and bioconjugates. The Fmoc group in this molecule serves as a temporary protecting group, which can be selectively removed under mild basic conditions, making it indispensable for researchers focusing on drug discovery and biomaterials engineering.

The structural uniqueness of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid lies in its branched alkyl chain and carboxylic acid terminus, which enhance its solubility in organic solvents commonly used in peptide coupling reactions. This property aligns with the growing demand for high-purity intermediates in pharmaceutical manufacturing, particularly for cancer therapeutics and immune-modulating agents. Recent studies highlight its role in synthesizing peptide-based vaccines, a hot topic amid the global push for next-generation biologics.

From an SEO perspective, queries like "Fmoc-amino acid applications" or "CAS 2171876-36-9 uses" reflect user interest in its functional versatility. Researchers often search for "optimized SPPS protocols" or "Fmoc deprotection kinetics", underscoring the need for detailed technical insights. Notably, the compound’s stability under acidic conditions makes it ideal for multi-step syntheses, a feature frequently discussed in forums dedicated to organic chemistry optimization.

In the context of green chemistry, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid is also evaluated for its compatibility with eco-friendly solvents, addressing the industry’s shift toward sustainable practices. Its low toxicity profile further supports its adoption in GMP-compliant production, a key concern for contract research organizations (CROs). As the demand for custom peptides surges, this compound’s reproducible performance positions it as a staple in high-throughput screening pipelines.

Emerging trends in AI-driven molecular design have sparked interest in derivatives of this compound for machine learning-assisted drug development. Databases like PubChem and Reaxys frequently update its physicochemical data, catering to computational chemists exploring structure-activity relationships (SAR). Additionally, its compatibility with automated synthesizers aligns with the rise of lab automation, a dominant theme in 2024 biotech forecasts.

To summarize, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidopentanoic acid (CAS No. 2171876-36-9) exemplifies the synergy between traditional organic synthesis and cutting-edge biotechnologies. Its applications span from academic research to industrial-scale production, driven by its robust chemical properties and adaptability to modern synthetic challenges. For laboratories prioritizing precision and scalability, this compound remains an irreplaceable asset.